Cas no 501008-41-9 (2-(5-fluoro-2-methoxyphenyl)acetonitrile)

• Product Name: 2-(5-fluoro-2-methoxyphenyl)acetonitrile
• CAS No: 501008-41-9
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD00671773
• CID: 367389
• PubChem ID: 302685
• Update Time: 2025-05-20

2-(5-fluoro-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,5-fluoro-2-methoxy-
• 5-Fluoro-2-methoxyphenylacetonitrile
• 2-Methoxy-5-fluorobenzyl cyanide
• (5-fluoro-2-methoxyphenyl)acetonitrile
• AC1L7127
• CTK4J2137
• NSC190369
• OTAVA-BB 1780050
• SureCN2990425
• 2-(5-fluoro-2-methoxyphenyl)acetonitrile
• AS-45856
• CK2057
• 501008-41-9
• MFCD00671773
• EN300-257434
• 2-Methoxy-5-fluorobenzylcyanide
• A827976
• AKOS006282982
• 5-FLUORO-2-METHOXYBENZYL CYANIDE
• BHJFTJPFOVONOM-UHFFFAOYSA-N
• SCHEMBL2990425
• DTXSID50307213
• NSC-190369
• Z1198154540
• 2-(5-fluoranyl-2-methoxy-phenyl)ethanenitrile

• MDL： MFCD00671773
• Inchi： 1S/C9H8FNO/c1-12-9-3-2-8(10)6-7(9)4-5-11/h2-3,6H,4H2,1H3
• InChI Key： BHJFTJPFOVONOM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC#N)OC

Computed Properties

• Exact Mass: 165.05904
• Monoisotopic Mass: 165.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.148
• Melting Point: 53-56℃
• Boiling Point: 262 ºC
• Flash Point: 112 ºC
• Refractive Index: 1.501
• PSA: 33.02

2-(5-fluoro-2-methoxyphenyl)acetonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(5-fluoro-2-methoxyphenyl)acetonitrile

2-(5-Fluoro-2-Methoxyphenyl)Acetonitrile: A Comprehensive Overview

The compound 2-(5-fluoro-2-methoxyphenyl)acetonitrile, identified by the CAS number 501008-41-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights its key features: the presence of a fluoro group at the 5-position, a methoxy group at the 2-position on the phenyl ring, and an acetonitrile group attached to the phenyl ring.

The structural formula of 2-(5-fluoro-2-methoxyphenyl)acetonitrile reveals a benzene ring substituted with two electron-donating groups—fluorine and methoxy—at specific positions. The acetonitrile group, which is a nitrile functional group attached to a methyl group, adds to the compound's reactivity and versatility. This combination of functional groups makes it an interesting candidate for various chemical reactions and applications.

Recent studies have explored the synthesis of 2-(5-fluoro-2-methoxyphenyl)acetonitrile through innovative methods, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under various conditions has also been extensively studied, highlighting its suitability for use in harsh chemical environments.

In terms of applications, 2-(5-fluoro-2-methoxyphenyl)acetonitrile has shown promise in pharmaceutical research. Its ability to act as a precursor in drug synthesis has been documented in several recent publications. Additionally, its role as an intermediate in the production of agrochemicals and specialty chemicals has been explored, underscoring its importance in industrial chemistry.

The pharmacological properties of 2-(5-fluoro-2-methoxyphenyl)acetonitrile have also been a focal point of recent investigations. Studies suggest that it exhibits moderate activity against certain enzymes, making it a potential lead compound for drug development. Furthermore, its ability to modulate cellular pathways has been reported in preclinical models, indicating its potential therapeutic applications.

In conclusion, 2-(5-fluoro-2-methoxyphenyl)acetonitrile, with its unique structure and versatile properties, continues to be a subject of intense research. Its role as a building block in organic synthesis and its potential applications in pharmaceuticals and agrochemicals make it a valuable compound in modern chemistry.